Cas no 302824-26-6 (3-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid)

• Product Name: 3-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• CAS No: 302824-26-6
• MF: C₁₃H₁₀FNO₃S₂
• MW: 311.351804256439
• MDL: MFCD00749733
• CID: 5306984
• Update Time: 2025-05-30

3-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(5Z)-5-(2-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
• 3-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• (Z)-3-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
• 3-Thiazolidinepropanoic acid, 5-[(2-fluorophenyl)methylene]-4-oxo-2-thioxo-

• MDL： MFCD00749733
• Inchi： 1S/C13H10FNO3S2/c14-9-4-2-1-3-8(9)7-10-12(18)15(13(19)20-10)6-5-11(16)17/h1-4,7H,5-6H2,(H,16,17)
• InChI Key： SSAUUIZMSBNQPA-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC=C2F)C(=O)N(CCC(O)=O)C1=S

Additional information on 3-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid

Compound CAS No. 302824-26-6: 3-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic Acid

The compound with CAS No. 302824-26-6, known as 3-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities and applications in drug design.

The molecular structure of this compound is characterized by a thiazolidinone ring system, which is a five-membered ring containing sulfur and nitrogen atoms. The presence of the (5Z)-5-(2-fluorophenyl)methylidene group introduces a degree of unsaturation and electronic variation, enhancing the molecule's reactivity and bioavailability. Additionally, the propanoic acid moiety at the terminal position contributes to the compound's solubility and stability under physiological conditions.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, its structural flexibility allows for easy modification, enabling chemists to tailor its properties for specific therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield, making it more feasible for large-scale production. The incorporation of fluorine atoms in the aromatic ring also enhances the molecule's lipophilicity, which is crucial for its absorption across biological membranes.

The compound has also been investigated for its potential in drug delivery systems. Its ability to form stable complexes with various drug molecules makes it an attractive candidate for designing targeted drug delivery vehicles. Moreover, its biocompatibility and controlled release properties have been validated in preclinical studies, further underscoring its suitability for medical applications.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its eco-friendliness. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. This characteristic is particularly important for ensuring the sustainability of processes involving this compound.

In conclusion, CAS No. 302824-26-6 represents a versatile and innovative molecule with wide-ranging applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it an ideal candidate for further exploration and development in these fields.